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Compound of Interest

Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

A Note on Terminology: The term "Redta" is not commonly found in molecular biology

literature. It is highly probable that this is a typographical error for EDTA

(Ethylenediaminetetraacetic acid), a ubiquitous and indispensable reagent in life science

research. This guide will focus on the applications and principles of EDTA.

Ethylenediaminetetraacetic acid (EDTA) is a powerful chelating agent, first synthesized in 1935,

that has become a cornerstone of molecular biology.[1] Its utility stems from its ability to form

stable, water-soluble complexes with di- and trivalent metal ions.[2][3] This sequestration of

metal ions, particularly divalent cations like magnesium (Mg²⁺) and calcium (Ca²⁺), provides a

mechanism to control the activity of various enzymes, thereby protecting the integrity of nucleic

acids and proteins.[1][4] This technical guide offers a comprehensive overview of EDTA's

mechanism of action, its diverse applications, and detailed protocols for its use in the

laboratory.

Core Function: Mechanism of Chelation
EDTA is a hexadentate ligand, meaning it possesses six binding sites (two nitrogen atoms and

four carboxylate groups) that can wrap around a single metal ion, forming a highly stable
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complex.[1][2] This action effectively removes the metal ion from the solution, making it

unavailable to participate in enzymatic reactions.[4]

The primary role of EDTA in molecular biology is the inhibition of metal-dependent nucleases

(DNases and RNases) and some proteases.[3][5][6] These enzymes, which are released

during cell lysis, require divalent cations like Mg²⁺ as cofactors to degrade DNA and RNA.[1] By

chelating these essential cofactors, EDTA renders these enzymes inactive, thus preserving the

integrity of nucleic acid and protein samples.[1][5]

Quantitative Data: Chelation and Application
Parameters
The efficacy of EDTA is dependent on pH, the specific metal ion, and its concentration. The

stability of the EDTA-metal complex is described by the formation constant (Kf), with higher

values indicating a more stable complex.
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Metal Ion
Formation
Constant (log Kf)

Typical Buffer
Concentration

Primary Purpose in
Molecular Biology

Mg²⁺ 8.79[7] 1-10 mM
Inhibition of DNases

and RNases.[1][5]

Ca²⁺ 10.6[8] 0.5-10 mM

Inhibition of certain

proteases; disruption

of cell-cell adhesion.

[6][9]

Mn²⁺ 13.8 1-5 mM

Inhibition of various

metal-dependent

enzymes.[4]

Fe³⁺ 25.1 Variable

Control of metal-

catalyzed oxidative

damage.[3]

Zn²⁺ 16.5[7] Variable

Inhibition of

metalloproteases.[6]

[10]

Pb²⁺ 18.0[7]
N/A (used in chelation

therapy)

Treatment of heavy

metal poisoning.[11]

Table 1: Stability constants of EDTA with various divalent cations and typical concentrations in

molecular biology buffers.

Key Applications in Molecular Biology
EDTA's ability to control metal ion availability makes it a versatile tool in a wide range of

applications:

Nucleic Acid Extraction and Preservation: EDTA is a critical component of lysis and storage

buffers (like TE buffer) for DNA and RNA.[2][5] It protects nucleic acids from degradation by

endogenous nucleases during and after extraction.[5][12]
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Protein Purification: It is often included in lysis and purification buffers to inhibit

metalloproteases that can degrade the target protein.[6][10] It can also be used to remove

metal ions that might interfere with downstream applications.[13][14]

Enzyme Assays: EDTA can be used to halt enzymatic reactions that are dependent on metal

ions, allowing for precise control over reaction times.[2][9]

Electrophoresis Buffers: Buffers such as TAE (Tris-acetate-EDTA) and TBE (Tris-borate-

EDTA) contain EDTA to inhibit any nucleases present in the sample or on the equipment,

ensuring the integrity of DNA and RNA during gel electrophoresis.[1][2]

Cell Culture: In cell culture, EDTA is used to detach adherent cells from a culture dish by

chelating calcium ions, which are necessary for the function of cell adhesion molecules like

cadherins.[9]

Inhibition of PCR: While beneficial for storage, the presence of EDTA in a DNA sample can

inhibit the Polymerase Chain Reaction (PCR).[2] Taq polymerase requires Mg²⁺ for its

activity, and EDTA will sequester this ion.[1] Therefore, the concentration of EDTA in the final

PCR mix must be kept very low, or additional MgCl₂ must be added to compensate.[7][15]

Experimental Protocols
Below are detailed methodologies for common procedures involving EDTA.

Protocol 1: Preparation of 0.5 M EDTA Stock Solution (pH 8.0)

Purpose: To create a concentrated stock solution of EDTA for use in various buffers and

solutions. EDTA is poorly soluble in water until the pH is adjusted to approximately 8.0.

Materials:

EDTA (Disodium salt, dihydrate; FW: 372.24 g/mol )

Sodium hydroxide (NaOH) pellets or a concentrated solution

Nuclease-free water

Graduated cylinder and beaker
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Magnetic stirrer and stir bar

pH meter

Methodology:

To prepare 100 mL of 0.5 M EDTA, weigh out 18.61 g of disodium EDTA dihydrate.

Add the EDTA powder to a beaker containing approximately 80 mL of nuclease-free water.

Place the beaker on a magnetic stirrer and add a stir bar. The solution will be cloudy and the

EDTA will not fully dissolve.

Slowly add NaOH (pellets or a concentrated solution) while monitoring the pH. As the pH

approaches 8.0, the EDTA will begin to dissolve.

Continue to add NaOH until the pH is exactly 8.0 and the solution is clear.

Transfer the solution to a graduated cylinder and adjust the final volume to 100 mL with

nuclease-free water.

Sterilize the solution by autoclaving. Store at room temperature.

Protocol 2: Genomic DNA Extraction from Whole Blood

Purpose: To isolate high-quality genomic DNA from a whole blood sample, using EDTA to

prevent degradation.

Materials:

Whole blood collected in an EDTA-containing tube (lavender top)

Red Blood Cell (RBC) Lysis Buffer (e.g., 155 mM NH₄Cl, 10 mM KHCO₃, 0.1 mM EDTA)

Cell Lysis Solution (e.g., 10 mM Tris-HCl pH 8.0, 10 mM EDTA, 100 mM NaCl, 0.5% SDS)

Proteinase K (20 mg/mL)

Saturated NaCl solution (Protein Precipitation Solution)
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Isopropanol (ice-cold)

70% Ethanol (ice-cold)

TE Buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)

Methodology:

RBC Lysis: In a 15 mL conical tube, add 1 mL of whole blood to 9 mL of cold RBC Lysis

Buffer. Incubate on ice for 10 minutes, inverting occasionally.

Leukocyte Pellet: Centrifuge at 2,500 x g for 5 minutes at 4°C. Discard the red supernatant,

leaving the white blood cell pellet.

Cell Lysis: Resuspend the pellet in 3 mL of Cell Lysis Solution. Add 50 µL of Proteinase K (20

mg/mL). Mix by inversion and incubate at 55°C for 1-3 hours. The EDTA in the lysis buffer

will inhibit DNases.[1]

Protein Precipitation: Add 1 mL of saturated NaCl solution and vortex vigorously for 20

seconds. Centrifuge at 3,000 x g for 10 minutes to pellet the precipitated proteins.

DNA Precipitation: Carefully transfer the supernatant containing the DNA to a new tube. Add

an equal volume of ice-cold isopropanol. Gently invert the tube until the thread-like strands of

DNA precipitate.

DNA Wash: Centrifuge at 3,000 x g for 5 minutes. Discard the supernatant and wash the

DNA pellet with 3 mL of 70% ethanol.

Resuspension: Centrifuge again for 5 minutes, discard the supernatant, and briefly air-dry

the pellet. Resuspend the DNA in a suitable volume (e.g., 100-200 µL) of TE Buffer for stable

long-term storage.[1]

Visualizations: Pathways and Workflows
Mechanism of DNase Inhibition by EDTA

The following diagram illustrates the fundamental mechanism by which EDTA protects DNA

from enzymatic degradation.
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Caption: EDTA chelates Mg²⁺ ions, preventing their use as a cofactor by DNases, thus
protecting DNA.

Experimental Workflow: Overview of DNA Extraction

This diagram outlines the key stages of a typical genomic DNA extraction protocol where EDTA

plays a protective role.
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Caption: A generalized workflow for genomic DNA extraction, highlighting stages involving
EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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